p-Tolunitrile
Overview
Description
P-Tolunitrile, also known as 4-Methylbenzonitrile, is a beige solid . It has a molecular formula of C8H7N and a molecular weight of 117.15 g/mol . It is a natural product found in Thulinella chrysantha .
Synthesis Analysis
P-Tolunitrile can be synthesized by selective ammoxidation of methylbenzyl chlorides prepared by chloromethylation of toluene . Another method involves reacting p-toluic acid with urea in the presence of sulfamic acid in a certain solvent . A more traditional method involves the dehydration of amide or aldoxime, cyanation of aryl chloride or toluic acid, and diazotization of toluidine .Molecular Structure Analysis
The InChI representation of p-Tolunitrile isInChI=1S/C8H7N/c1-7-2-4-8(6-9)5-3-7/h2-5H,1H3
. Its canonical SMILES representation is CC1=CC=C(C=C1)C#N
. The molecule contains a total of 16 bonds, including 9 non-H bonds, 7 multiple bonds, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, and 1 nitrile (aromatic) . Chemical Reactions Analysis
Nitriles, such as p-Tolunitrile, may polymerize in the presence of metals and some metal compounds. They are incompatible with acids; mixing nitriles with strong oxidizing acids can lead to extremely violent reactions .Physical And Chemical Properties Analysis
P-Tolunitrile has a density of 1.0±0.1 g/cm3, a boiling point of 218.4±9.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 45.5±3.0 kJ/mol and a flash point of 85.6±11.2 °C . It has a molar refractivity of 35.9±0.4 cm3 and a polar surface area of 24 Å2 .Scientific Research Applications
-
Organic Synthesis
- p-Tolunitrile is used as a building block in organic synthesis . It’s a versatile compound that can be converted into a variety of other functional groups, making it valuable in the synthesis of many useful products .
- A novel approach to synthesize tolunitriles, including p-Tolunitrile, has been reported. This involves the selective ammoxidation of methylbenzyl chlorides prepared by chloromethylation of toluene. The total yields can reach 83% and the selectivity of tolunitriles is almost 100% .
-
Catalysis
- p-Tolunitrile has been used in the field of catalysis. For example, a ruthenium-catalyzed selective imine synthesis from nitriles and secondary alcohols under hydrogen acceptor- and base-free conditions has been reported .
- In this method, the imine bond is efficiently formed between the nitrogen atom of the nitrile and the α-carbon of the secondary alcohol, catalyzed by a ruthenium dihydride complex with pyridine as a stabilizing ligand .
-
Preparation of 1H-Indazoles
- p-Tolunitrile is used as a reagent in the preparation of 1H-Indazoles from imidates and nitrosobenzenes .
- The synthesis of 1H-Indazoles involves a series of reactions, including the reaction of imidates with nitrosobenzenes. p-Tolunitrile, as a source of the nitrile group, plays a crucial role in this process .
-
Material in Chemical Industry
-
Pharmaceutical Industry
- p-Tolunitrile can be used as an intermediate in the pharmaceutical industry . It can be used in the synthesis of various pharmaceutical compounds .
- The specific methods of application or experimental procedures, as well as the results or outcomes obtained, can vary greatly depending on the specific context of the application .
-
Polymer Industry
- p-Tolunitrile can be used in the polymer industry as a monomer or an intermediate . It can be used in the synthesis of various polymers .
- The specific methods of application or experimental procedures, as well as the results or outcomes obtained, can vary greatly depending on the specific context of the application .
Safety And Hazards
P-Tolunitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, respiratory sensitizer, and specific target organ toxicant (single exposure). The target organ is the respiratory system . It may cause skin irritation, serious eye irritation, respiratory irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled .
Relevant Papers A paper titled “A novel synthesis of tolunitriles by selective ammoxidation” reports a new approach to synthesize tolunitriles. Tolunitriles can be prepared by selective ammoxidation of methylbenzyl chlorides prepared by chloromethylation of toluene. The total yields can reach 83% and the selectivity of tolunitriles is almost 100% . Another paper titled “SYNTHESIS OF p-TOLUNITRILE IN SOLVENT” discusses the synthetic method for p-Tolunitrile composed of reacting p-toluic acid with urea in the presence of sulfamic acid in a certain solvent .
properties
IUPAC Name |
4-methylbenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N/c1-7-2-4-8(6-9)5-3-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZNNAKNUVJVGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N | |
Record name | P-TOLUNITRILE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID6026169 | |
Record name | 1-Cyano-4-methylbenzene | |
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Molecular Weight |
117.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
P-tolunitrile is a beige solid at 62.6 °F. (NTP, 1992) | |
Record name | P-TOLUNITRILE | |
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Boiling Point |
423.7 °F at 760 mmHg (NTP, 1992) | |
Record name | P-TOLUNITRILE | |
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Flash Point |
185 °F (NTP, 1992) | |
Record name | P-TOLUNITRILE | |
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Solubility |
less than 1 mg/mL at 63 °F (NTP, 1992) | |
Record name | P-TOLUNITRILE | |
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Density |
0.9805 at 86 °F (NTP, 1992) - Less dense than water; will float | |
Record name | P-TOLUNITRILE | |
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Product Name |
p-Tolunitrile | |
CAS RN |
104-85-8 | |
Record name | P-TOLUNITRILE | |
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Record name | 4-Methylbenzonitrile | |
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Record name | p-Tolunitrile | |
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Record name | p-Tolunitrile | |
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Record name | Benzonitrile, 4-methyl- | |
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Record name | 1-Cyano-4-methylbenzene | |
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Record name | p-toluonitrile | |
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Record name | P-TOLUNITRILE | |
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Melting Point |
85.1 °F (NTP, 1992) | |
Record name | P-TOLUNITRILE | |
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Retrosynthesis Analysis
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Citations
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